Cas no 401937-56-2 (ST51014237)

• Product Name: ST51014237
• CAS No: 401937-56-2
• MF: C₁₆H₁₄N₄S₂
• MW: 326.439159870148
• CID: 2622738
• PubChem ID: 4108976
• Update Time: 2025-04-21

ST51014237 Chemical and Physical Properties

Names and Identifiers

• ST51014237
• DTXSID80399409
• DTXCID70350266
• AKOS024287510
• 401937-56-2
• 2-{[4-(pyrimidin-2-ylthiomethyl)phenyl]methylthio}pyrimidine

• Inchi： 1S/C16H14N4S2/c1-7-17-15(18-8-1)21-11-13-3-5-14(6-4-13)12-22-16-19-9-2-10-20-16/h1-10H,11-12H2
• InChI Key： OWYYMQWTPDVIQF-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CC1C=CC(CSC2N=CC=CN=2)=CC=1

Computed Properties

• Exact Mass: 326.06598881Da
• Monoisotopic Mass: 326.06598881Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 102Ų